Cas no 31357-72-9 (Bicyclo[3.1.0]hexane-1-carbonitrile)
![Bicyclo[3.1.0]hexane-1-carbonitrile structure](https://ossimg.kuujia.com/scimg/31500/31357-72-9x500.png)
31357-72-9 structure
Product Name:Bicyclo[3.1.0]hexane-1-carbonitrile
Bicyclo[3.1.0]hexane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[3.1.0]hexane-1-carbonitrile
- 1-Cyanobicyclo[3.1.0]hexane
- Bicyclo(3.1.0)hexane-1-carbonitrile
- DTXSID90953399
- 31357-72-9
-
- Inchi： 1S/C7H9N/c8-5-7-3-1-2-6(7)4-7/h6H,1-4H2
- InChI Key： WZMKNKUWNYXOEJ-UHFFFAOYSA-N
- SMILES： N#CC12CCCC1C2
Computed Properties
- Exact Mass: 107.07357
- Monoisotopic Mass: 107.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Density: 1.05
- Boiling Point: 192.9°Cat760mmHg
- Flash Point: 64.9°C
- Refractive Index: 1.508
- PSA: 23.79
Bicyclo[3.1.0]hexane-1-carbonitrile Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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